Dibenzocyclooctyne-Cy5.5

Bioorthogonal Chemistry Click Chemistry Bioconjugation Kinetics
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C61H63F6N4O2P
Molecular Weight 1029.1 g/mol
Cat. No. B15554429
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Technical Parameters


Basic Identity
Product NameDibenzocyclooctyne-Cy5.5
Molecular FormulaC61H63F6N4O2P
Molecular Weight1029.1 g/mol
Structural Identifiers
InChIInChI=1S/C61H62N4O2.F6P/c1-60(2)54(63(5)52-39-37-45-24-15-18-28-49(45)58(52)60)31-9-6-10-32-55-61(3,4)59-50-29-19-16-25-46(50)38-40-53(59)64(55)42-22-8-11-33-56(66)62-41-21-7-12-34-57(67)65-43-48-27-14-13-23-44(48)35-36-47-26-17-20-30-51(47)65;1-7(2,3,4,5)6/h6,9-10,13-20,23-32,37-40H,7-8,11-12,21-22,33-34,41-43H2,1-5H3;/q;-1/p+1
InChIKeyCICHRHLVMUNIGJ-UHFFFAOYSA-O
Commercial & Availability
Standard Pack Sizes0.5 mg / 1 mg / 5 mg / 10 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

DBCO-Cy5.5 NIR Bioorthogonal Labeling Probe


Dibenzocyclooctyne-Cy5.5 (DBCO-Cy5.5, also referred to as Cyanine5.5 DBCO) is a fluorescent conjugate that combines a near-infrared (NIR) cyanine dye (Cy5.5) with a dibenzocyclooctyne (DBCO) reactive handle. The DBCO group enables copper-free strain-promoted azide-alkyne cycloaddition (SPAAC) with azide-tagged biomolecules, while the Cy5.5 fluorophore provides excitation/emission maxima at approximately 678/694 nm, placing it within the NIR window I (650–900 nm) where tissue autofluorescence is minimal and penetration depth is maximized . DBCO-Cy5.5 is supplied as a water-soluble, hydrophilic probe with a reported extinction coefficient of ~190,000 M⁻¹cm⁻¹ and pH-insensitive fluorescence from pH 4 to 10 [1].

SPAAC copper-free click labeling
NIR I window deep-tissue imaging
Aqueous buffer-compatible bioconjugation

DBCO-Cy5.5 Differentiation from Other DBCO Conjugates


Although multiple DBCO-fluorophore conjugates exist (e.g., DBCO-Cy5, DBCO-Cy7, DBCO-Alexa Fluor 680), their photophysical properties, reaction kinetics, and biological compatibility differ substantially. The SPAAC reaction rate of the DBCO handle is ~2.2-fold faster than that of bicyclo[6.1.0]non-4-yne (BCN), meaning that BCN-based fluorescent probes cannot match DBCO-Cy5.5's labeling speed under identical conditions [1][2]. Furthermore, cyanine dyes exhibit greater self-quenching at high degrees of labeling and lower photostability compared to Alexa Fluor-class dyes, while longer-wavelength Cy7 conjugates suffer from lower molar extinction coefficients (200,000 vs 250,000 M⁻¹cm⁻¹ for Cy5.5) and reduced compatibility with common 633/647 nm laser lines [3][4]. These quantifiable performance gaps make direct substitution without re-optimization of labeling protocols and imaging parameters unreliable.

BCN-based probes may exhibit slower SPAAC kinetics, potentially increasing labeling time
Cy7 conjugates may offer lower extinction coefficients and different laser-line compatibility
Alexa Fluor 680 class may provide higher photostability but altered emission and spectral spillover

DBCO-Cy5.5 Comparative Performance Evidence


SPAAC Kinetics Advantage Over BCN Conjugates

The DBCO reactive group in DBCO-Cy5.5 exhibits a second-order rate constant (k) of 0.31 M⁻¹ s⁻¹ in SPAAC ligation with azide-bearing substrates (310 × 10⁻³ M⁻¹ s⁻¹), compared to 0.14 M⁻¹ s⁻¹ for the widely used endo-BCN (140 × 10⁻³ M⁻¹ s⁻¹), representing an ~2.2-fold kinetic advantage [1]. An independent study confirms this trend with measured k values of 0.34 M⁻¹ s⁻¹ for DBCO versus 0.28 M⁻¹ s⁻¹ for BCN (1.2-fold) [2]. DBCO-modified DIBAC analogues have been further optimized to achieve rate constants as high as 0.45–0.9 M⁻¹ s⁻¹, demonstrating that the DBCO scaffold is among the fastest cyclooctyne platforms available for copper-free click chemistry [3].

SPAAC kinetics
Head-to-head
k DBCO 0.31 vs BCN 0.14 M⁻¹s⁻¹
Supports faster bioconjugation kinetics
~2.2-fold higher rate reported
Bioorthogonal Chemistry Click Chemistry Bioconjugation Kinetics

NIR Emission Red-Shift vs. DBCO-Cy5

DBCO-Cy5.5 exhibits an emission maximum at 694 nm, compared to 670 nm for DBCO-Cy5 (DBCO-Sulfo-Cy5), representing a 24–32 nm bathochromic shift into the NIR window where biological tissue autofluorescence is substantially lower [1]. In the Cy5.5-like dye group, Cy5.5 displays the highest molar extinction coefficient (250,000 M⁻¹ cm⁻¹ for the NHS ester form; 190,000 M⁻¹ cm⁻¹ for the DBCO conjugate) but the lowest Stokes shift, a trade-off that favors detection sensitivity in applications where excitation and emission filter sets are well-separated [2]. This spectral positioning places DBCO-Cy5.5 emission within the 700–900 nm region where hemoglobin and water absorption are minimized, permitting tissue penetration depths of several centimeters versus approximately millimeter-scale penetration for visible-wavelength dyes.

NIR emission
Reported
λem 694 nm (+24 nm vs Cy5)
Supports deep-tissue imaging context
Higher extinction, lower Stokes shift trade-off
Near-Infrared Imaging Tissue Penetration Autofluorescence Reduction

Aqueous Solubility and pH Stability

DBCO-Cy5.5 is formulated as a water-soluble, hydrophilic probe with fluorescence that is insensitive over the broad pH range of 4 to 10 . This contrasts with non-sulfonated cyanine 5.5 derivatives, which exhibit poor aqueous solubility (<1 μM in water) and typically require organic co-solvents such as DMSO or DMF for dissolution, increasing the risk of biomolecule denaturation during labeling . The water solubility of DBCO-Cy5.5 permits direct use in physiological buffers without the need for organic co-solvent additives, simplifying the labeling workflow and preserving the native conformation of sensitive protein and nucleic acid targets.

Aqueous solubility
Class-level
Water-soluble; pH 4–10 stable
Supports aqueous buffer labeling
Data to verify; class-level inference
Bioconjugation Aqueous Labeling pH Stability

In Vivo Tracking of Bioorthogonally Labeled Cells

In a validated animal model, DBCO-Cy5.5 was used to label azide-engineered cytotoxic T-lymphocytes (CTLs) via SPAAC click chemistry, producing Cy5.5-CTLs that retained strong NIR fluorescence signals in vitro while exhibiting no significant changes in cell viability, proliferation, or antigen-specific cytolytic activity [1]. Intravenously injected Cy5.5-CTLs were clearly visualized at targeted solid tumors in E.G-7 tumor-bearing mice via non-invasive NIRF imaging, and the NIRF signal intensity at tumors 2–3 days post-injection was closely correlated with tumor growth inhibition [1]. Separately, DBCO-Cy5.5 has been successfully employed for in vivo visualization of caspase-3/-7-dependent apoptosis in tumor-bearing mice using a metabolic precursor strategy [2]. These in vivo demonstrations confirm that DBCO-Cy5.5 labeling does not compromise cell function and that the probe delivers sufficient tissue-penetrant signal for quantitative, longitudinal imaging studies.

In vivo cell tracking
Reported
Preserved cell function; NIRF signal at tumors
Supports cell tracking model endpoint context
No significant cytotoxicity observed
In Vivo NIRF Imaging Cell Tracking Adoptive T-Cell Therapy

Brightness–Photostability Trade-Off vs. Alexa Fluor 680

Among the Cy5.5-like dye group (including Alexa Fluor 660, Alexa Fluor 680, DY-680, and Cy5.5), Cy5.5 exhibits the highest molar extinction coefficient but the lowest Stokes shift [1]. The parent Cy5.5 NHS ester has an extinction coefficient of 250,000 M⁻¹ cm⁻¹ and a quantum yield of 0.23, yielding a brightness product of 57,500 relative units, comparable to Cy7 NHS ester (extinction 200,000 M⁻¹ cm⁻¹, quantum yield 0.28, brightness 56,000) [2]. However, cyanine dyes including Cy5.5 are less photostable than their Alexa Fluor counterparts; quantitative photobleaching experiments show that Alexa Fluor 647 retained ~80% of initial fluorescence after 95 seconds of continuous illumination versus ~55% for Cy5 [1]. For applications demanding prolonged illumination (e.g., time-lapse microscopy), users should weigh this trade-off against Cy5.5's spectral and kinetic advantages, or consider Alexa Fluor 680-DBCO conjugates for maximum photostability.

Brightness vs photostability
Reported
ε 250,000 vs 200,000; Cy5 lower photostability
Supports short-duration high-sensitivity detection
Trade-off with Alexa Fluor photostability
Fluorescence Brightness Photostability Cyanine Dye Comparison

DBCO-Cy5.5 Key Application Scenarios


In Vivo Tracking of Therapeutic Cells

Based on demonstrated in vivo NIRF imaging of DBCO-Cy5.5-labeled cytotoxic T-cells with preserved viability and function [1], this probe is optimal for longitudinal cell tracking studies in preclinical immunotherapy models. The NIR emission at 694 nm provides sufficient tissue penetration to visualize labeled cells at tumor sites in live mice, with signal intensity correlating quantitatively with therapeutic response 2–3 days post-injection [1]. The copper-free SPAAC chemistry eliminates the cytotoxicity risk associated with CuAAC-based labeling methods.

Real-Time Apoptosis Imaging in Tumor Models

DBCO-Cy5.5 has been validated for in vivo apoptosis imaging using a caspase-3/-7-cleavable metabolic precursor strategy, enabling direct visualization of programmed cell death in tumor-bearing mice [2]. This application leverages the probe's fast SPAAC kinetics (k = 0.31–0.34 M⁻¹ s⁻¹) for efficient in situ labeling of azide-modified cell surfaces within the complex in vivo environment, combined with NIR fluorescence for deep-tissue detection.

Multi-Color NIR Flow Cytometry Labeling

With an extinction coefficient of 190,000 M⁻¹ cm⁻¹ and pH-insensitive emission from pH 4 to 10 , DBCO-Cy5.5 is well-suited for quantitative flow cytometry and fluorescence microscopy of azide-tagged proteins, nucleic acids, and cell-surface glycans. Its emission at 694 nm is compatible with standard 633/647 nm laser excitation lines and common filter sets (e.g., APC-Cy5.5, Alexa Fluor 680 channels), enabling straightforward integration into multi-color panels without requiring specialized instrumentation. Users should note that cyanine-class dyes exhibit moderate photostability; for prolonged time-lapse imaging, Alexa Fluor 680-DBCO may be considered as an alternative with superior photostability characteristics [3].

Targeted NIR Nanoprobes for Tissue Imaging

DBCO-Cy5.5 has been employed as a building block for calcium-binding NIR fluorescent nanoprobes used in bone tissue imaging . The DBCO handle enables efficient, copper-free conjugation to azide-functionalized targeting ligands (such as alendronate) and PEG linkers via SPAAC chemistry, while the Cy5.5 fluorophore provides NIR emission for non-invasive detection of mineralized tissue. The water solubility and pH insensitivity of DBCO-Cy5.5 facilitate nanoprobe assembly in aqueous reaction conditions compatible with biological targeting moieties.

Application
Selection Property
Validation Focus
In vivo cell tracking studies
Copper-free SPAAC labeling efficiency
Cell viability and function endpoint verification
Apoptosis imaging in tumor models
Fast SPAAC kinetics for in situ labeling
Caspase-3/-7 activity model response
Multi-color flow cytometry labeling
NIR emission compatible with standard laser lines
Fluorophore photostability and signal linearity
Targeted nanoprobe assembly for tissue imaging
Aqueous conjugation to azide-modified ligands
Tissue-specific NIR signal localization

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